Cas no 1707405-56-8 (1-(6-Iodo-pyridazin-3-yl)-ethanone)

• Product Name: 1-(6-Iodo-pyridazin-3-yl)-ethanone
• CAS No: 1707405-56-8
• MF: C₆H₅IN₂O
• MW: 248.021173238754
• CID: 5210653
• Update Time: 2025-06-11

1-(6-Iodo-pyridazin-3-yl)-ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(6-Iodo-pyridazin-3-yl)-ethanone

• Inchi： 1S/C6H5IN2O/c1-4(10)5-2-3-6(7)9-8-5/h2-3H,1H3
• InChI Key： LMAVJXHRWDDEPC-UHFFFAOYSA-N
• SMILES： C(=O)(C1=NN=C(I)C=C1)C

Additional information on 1-(6-Iodo-pyridazin-3-yl)-ethanone

Research Update on 1-(6-Iodo-pyridazin-3-yl)-ethanone (CAS: 1707405-56-8) in Chemical Biology and Pharmaceutical Applications

The compound 1-(6-Iodo-pyridazin-3-yl)-ethanone (CAS: 1707405-56-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This heterocyclic compound, featuring a pyridazine core with an iodo substituent and an acetyl functional group, serves as a key intermediate in the synthesis of biologically active molecules. Recent studies have explored its potential as a building block for kinase inhibitors, antimicrobial agents, and radiopharmaceuticals, leveraging its unique reactivity profile and structural features.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 1-(6-Iodo-pyridazin-3-yl)-ethanone in the development of selective JAK2 inhibitors for myeloproliferative disorders. Researchers utilized the iodo moiety for palladium-catalyzed cross-coupling reactions to introduce diverse pharmacophores, achieving nanomolar potency against JAK2 while maintaining selectivity over other kinases. The acetyl group was further modified to enhance metabolic stability, highlighting the compound's role as a multifunctional scaffold in kinase inhibitor design.

In antimicrobial research, a team from the University of Manchester reported in Bioorganic & Medicinal Chemistry Letters (2024) that derivatives synthesized from 1707405-56-8 showed promising activity against drug-resistant Staphylococcus aureus strains. The electron-withdrawing properties of the pyridazine ring, combined with the iodo substituent's ability to participate in halogen bonding, were found to be critical for target engagement with bacterial topoisomerase IV. These findings suggest potential applications in addressing the growing challenge of antimicrobial resistance.

The radiopharmaceutical potential of 1-(6-Iodo-pyridazin-3-yl)-ethanone has been investigated in several recent preclinical studies. Its iodine atom provides an ideal site for radioisotope labeling (e.g., with iodine-125 or iodine-131), making it valuable for the development of molecular imaging probes. A 2024 study in Nuclear Medicine and Biology reported successful labeling and in vivo evaluation of a prostate-specific membrane antigen (PSMA)-targeting derivative, demonstrating excellent tumor uptake and clearance properties in mouse models.

Synthetic methodologies for 1707405-56-8 have also seen advancements. A recent Organic Process Research & Development publication (2024) described a scalable, continuous-flow synthesis route that improves yield (82%) and reduces hazardous waste generation compared to traditional batch processes. This development is particularly significant for potential industrial-scale production of this valuable intermediate.

Looking forward, the unique properties of 1-(6-Iodo-pyridazin-3-yl)-ethanone continue to inspire novel applications. Current research directions include its incorporation into PROTAC (proteolysis targeting chimera) designs and as a fragment in DNA-encoded library technology. The compound's versatility, demonstrated by these recent studies, positions it as an important tool in modern drug discovery pipelines across multiple therapeutic areas.